Chlorocriptine
Chlorocriptine
Brand Name:
Vulcanchem
CAS No.:
68944-88-7
VCID:
VC0033067
InChI:
InChI=1S/C32H40ClN5O5/c1-16(2)12-24-29(40)37-11-7-10-25(37)32(42)38(24)30(41)31(43-32,17(3)4)35-28(39)18-13-20-19-8-6-9-22-26(19)21(27(33)34-22)14-23(20)36(5)15-18/h6,8-9,13,16-18,23-25,34,42H,7,10-12,14-15H2,1-5H3,(H,35,39)/t18-,23-,24+,25+,31-,32+/m1/s1
SMILES:
CC(C)CC1C(=O)N2CCCC2C3(N1C(=O)C(O3)(C(C)C)NC(=O)C4CN(C5CC6=C(NC7=CC=CC(=C67)C5=C4)Cl)C)O
Molecular Formula:
C32H40ClN5O5
Molecular Weight:
610.152
Chlorocriptine
CAS No.: 68944-88-7
Reference Standards
VCID: VC0033067
Molecular Formula: C32H40ClN5O5
Molecular Weight: 610.152
| CAS No. | 68944-88-7 |
|---|---|
| Product Name | Chlorocriptine |
| Molecular Formula | C32H40ClN5O5 |
| Molecular Weight | 610.152 |
| IUPAC Name | (6aR,9R)-5-chloro-N-[(1S,2S,4R,7S)-2-hydroxy-7-(2-methylpropyl)-5,8-dioxo-4-propan-2-yl-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide |
| Standard InChI | InChI=1S/C32H40ClN5O5/c1-16(2)12-24-29(40)37-11-7-10-25(37)32(42)38(24)30(41)31(43-32,17(3)4)35-28(39)18-13-20-19-8-6-9-22-26(19)21(27(33)34-22)14-23(20)36(5)15-18/h6,8-9,13,16-18,23-25,34,42H,7,10-12,14-15H2,1-5H3,(H,35,39)/t18-,23-,24+,25+,31-,32+/m1/s1 |
| Standard InChIKey | VZEXWQJDRAAALP-AYFBDAFISA-N |
| SMILES | CC(C)CC1C(=O)N2CCCC2C3(N1C(=O)C(O3)(C(C)C)NC(=O)C4CN(C5CC6=C(NC7=CC=CC(=C67)C5=C4)Cl)C)O |
| Synonyms | 8H-Oxazolo[3,2-a]pyrrolo[2,1-c]pyrazine, ergotaman-3’,6’,18-trione deriv.; Indolo[4,3-fg]quinoline, ergotaman-3’,6’,18-trione deriv.; (5’α)-2-Chloro-12’-hydroxy-2’-(1-methylethyl)-5’-(2-methylpropyl)ergotaman-3’,6’,18-trione |
| PubChem Compound | 131667473 |
| Last Modified | Nov 11 2021 |
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